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Compound of Interest

Compound Name: Galbacin

Cat. No.: B2400707 Get Quote

A Note on Terminology: The term "Galbacin" is not widely documented in scientific literature.

This document will focus on the application of Galbanic Acid and Gallic Acid, two related

natural compounds with significant research interest in cell culture applications, which may be

what was intended by the query. These compounds have demonstrated effects on cell viability

and apoptosis, making them relevant for researchers in drug development.

Introduction to Galbanic and Gallic Acid
Galbanic acid, a sesquiterpenoid coumarin, and Gallic acid, a phenolic compound, are natural

products that have garnered attention for their potential therapeutic properties, including anti-

cancer and anti-inflammatory effects. In primary cell cultures, these compounds serve as

valuable tools for studying cellular mechanisms, drug screening, and understanding disease

pathologies.

Galbanic Acid has been shown to induce apoptosis in cancer cells through mechanisms that

include the activation of caspases and inhibition of anti-apoptotic proteins like Mcl-1. Its

cytotoxic effects make it a compound of interest for cancer research.

Gallic Acid is known to inhibit cell viability and induce apoptosis in various cell lines.[1][2] Its

mode of action often involves the modulation of signaling pathways related to cell cycle control

and apoptosis, such as the p53 pathway.[2][3]

Mechanism of Action: Key Signaling Pathways
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Both Galbanic and Gallic acid exert their effects by modulating several key signaling pathways

involved in cell survival, proliferation, and death. Understanding these pathways is crucial for

designing and interpreting experiments in primary cell cultures.

A simplified overview of a common signaling pathway affected by these compounds, leading to

apoptosis, is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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